6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide

• Molecular Formula: C12H16ClNO2S
• Molecular Weight: 273.78 g/mol
• IUPAC Name: 6-chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide
• InChI: InChI=1S/C12H16ClNO2S/c1-3-14(2)17(15,16)12-8-10-6-4-5-9(10)7-11(12)13/h7-8H,3-6H2,1-2H3
• InChI Key: YJBUCHVLASUTFM-UHFFFAOYSA-N
• Canonical SMILES: CCN(C)S(=O)(=O)C1=C(C=C2CCCC2=C1)Cl

Description

6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide is a sulfonamide derivative featuring a bicyclic indene core substituted with a chlorine atom at the 6-position and ethyl/methyl groups on the sulfonamide nitrogen. Key features of this compound include:

• Molecular formula: Likely C₁₂H₁₅ClN₂O₂S (inferred from similar compounds).
• Structural highlights: Chlorine at position 6 enhances electrophilic reactivity, while N-ethyl and N-methyl groups may improve metabolic stability compared to bulkier substituents.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of the indene derivative, which is then chlorinated to introduce the chlorine atom at the 6-position.

Sulfonamide Formation: The chlorinated indene derivative is then reacted with N-ethyl-N-methylamine in the presence of a suitable sulfonating agent, such as chlorosulfonic acid, to form the sulfonamide group.

Industrial Production Methods

In an industrial setting, the production of 6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide may involve continuous flow reactors to ensure efficient mixing and reaction control. The use of catalysts and optimized reaction conditions can enhance the yield and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify its existing structure.

Reduction: Reduction reactions can be used to remove the chlorine atom or to reduce the sulfonamide group.

Substitution: The chlorine atom in the compound can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN3) or thiourea.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while substitution reactions can produce various substituted indene derivatives.

Scientific Research Applications

6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound’s sulfonamide group makes it a potential candidate for studying enzyme inhibition and protein interactions.

Medicine: Sulfonamides are known for their antibacterial properties, and this compound may be explored for its potential therapeutic applications.

Industry: It can be used in the development of new materials and as a precursor in the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 6-Chloro-N-ethyl-N-methyl-2,3-dihydro-1H-indene-5-sulfonamide involves its interaction with biological targets, such as enzymes or receptors. The sulfonamide group can mimic the structure of natural substrates, allowing the compound to inhibit enzyme activity or modulate receptor function. The indene moiety may also contribute to the compound’s binding affinity and specificity.

Comparison with Similar Compounds

LY186641 (Sulofenur)

Structure: N-[(4-Chlorophenyl)amino]carbonyl-2,3-dihydro-1H-indene-5-sulfonamide . Key Differences:

• LY186641 contains a diarylsulfonylurea moiety instead of N-ethyl-N-methyl substituents.
• The urea linkage contributes to its anticancer activity but also to dose-limiting methemoglobinemia .

Pharmacological Profile :

• Therapeutic Area : Advanced refractory cancers (Phase I clinical trial).
• Maximum Tolerated Dose (MTD) : 2550 mg/m²/week .
• Toxicity : Methemoglobinemia (≥20% serum levels in 6 patients), hemolytic anemia .
• Pharmacokinetics : Linear dose-plasma concentration correlation; metabolites (hydroxy, keto) exhibit longer half-lives (3.1–3.3 days) than parent drug (31 h) .

Inference for Target Compound :

• Replacement of the urea group with N-ethyl-N-methyl sulfonamide may reduce methemoglobinemia risk while retaining sulfonamide-based bioactivity.

NLRP3 Inflammasome Inhibitors (e.g., Compound 15z)

Structure: Novel 2,3-dihydro-1H-indene-5-sulfonamide derivatives with optimized substituents . Key Differences:

• Compound 15z (IC₅₀: 0.13 μM) features undisclosed substituents but shares the 6-chloro and sulfonamide core .
• The target compound’s N-ethyl-N-methyl groups may enhance solubility or target binding compared to other NLRP3 inhibitors.

Pharmacological Profile :

• Therapeutic Area : Colitis and inflammatory bowel disease.
• Mechanism : Direct NLRP3 binding (KD: 102.7 nM), inhibition of inflammasome assembly .
• Advantages : Low toxicity and specificity for NLRP3 .

Inference for Target Compound :

• Chlorine at position 6 is critical for NLRP3 activity; N-alkyl groups may fine-tune pharmacokinetics.

2,3-Dihydro-1H-indene-5-sulfonamide (Parent Compound)

Structure: Unsubstituted core (C₉H₁₁NO₂S; MW: 197.26) . Key Differences:

Inference for Target Compound :

• Chlorine and N-ethyl-N-methyl additions likely enhance target affinity and metabolic stability.

Bromodomain-Containing Protein 1 Inhibitors

Structure : Variants like N-(1,3-dimethyl-2-oxobenzimidazol-5-yl)-2,3-dihydro-1H-indene-5-sulfonamide (IC₅₀: 1710 nM) .
Key Differences :

• Bulky aromatic substituents on the sulfonamide nitrogen enable bromodomain interaction.

Inference for Target Compound :

• Smaller N-alkyl groups may redirect activity away from bromodomains toward other targets (e.g., NLRP3).